1-cyclopentyl-5-oxo-N-[(4-phenyltetrahydro-2H-pyran-4-yl)methyl]-3-pyrrolidinecarboxamide

• IUPAC Name: 1-cyclopentyl-5-oxo-N-[(4-phenyloxan-4-yl)methyl]pyrrolidine-3-carboxamide
• InChI: InChI=1S/C22H30N2O3/c25-20-14-17(15-24(20)19-8-4-5-9-19)21(26)23-16-22(10-12-27-13-11-22)18-6-2-1-3-7-18/h1-3,6-7,17,19H,4-5,8-16H2,(H,23,26)
• InChI Key: BLWBLETXCHQFEG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N2CC(CC2=O)C(=O)NCC3(CCOCC3)C4=CC=CC=C4
• Molecular Formula: C22H30N2O3
• Molecular Weight: 370.5 g/mol

Description

Synthesis Analysis The synthesis of complex organic compounds, including structures similar to the requested chemical, often involves multi-component reactions. For example, a study describes the synthesis of various amino-cyano carboxamides through a three-component reaction, providing insights into the methods that might be applicable to synthesizing compounds like the one (Jayarajan et al., 2019). These processes typically involve the combination of precursors in the presence of catalysts under specific conditions to achieve the desired product.

Molecular Structure Analysis Understanding the molecular structure of compounds involves techniques like FT-IR, NMR, and X-ray diffraction, which help in characterizing and confirming the structure of synthesized compounds. The study by Jayarajan et al. (2019) exemplifies how synthesized compounds can be characterized, highlighting the importance of these analytical methods in molecular structure analysis.

Chemical Reactions and Properties Chemical reactions involving the compound of interest can vary widely depending on the functional groups present. Cyclization reactions, for instance, have been explored in the synthesis of heterocyclic compounds, indicating a route through which the core structure of the requested compound could potentially be synthesized (Massa et al., 1990).

Physical Properties Analysis The physical properties of such compounds, including melting points, solubility, and crystal structure, can be determined through experimental studies. For example, the crystallization and detailed structural analysis provided by X-ray diffraction offer insights into the molecular geometry and physical characteristics of similar compounds (Orrego Hernandez et al., 2015).

Chemical Properties Analysis The chemical properties, including reactivity, stability, and functional group behavior, can be inferred from studies on similar compounds. The reactivity towards different reagents and conditions, as well as stability under various environmental factors, are crucial for understanding how such a compound behaves chemically (Sribalan et al., 2016).

Scientific Research Applications

Synthesis and Structural Insights

1-Cyclopentyl-5-oxo-N-[(4-phenyltetrahydro-2H-pyran-4-yl)methyl]-3-pyrrolidinecarboxamide, due to its complex structure, has been the subject of various synthetic and structural studies. For instance, the synthesis of heterocyclic systems such as pyrazolopyrimidines and pyrrolizine derivatives has been explored through cyclization of pyrrolidinocarboxamide derivatives, showcasing the versatility of such compounds in generating novel heterocyclic frameworks (Massa, Mai, Artico, & Corelli, 1990). Moreover, the synthesis of polysubstituted 4H-pyran derivatives with anticancer activity further illustrates the compound's utility in medicinal chemistry (Hadiyal, Parmar, Kalavadiya, Lalpara, & Joshi, 2020).

Anticancer and Antimicrobial Applications

Significant research has been directed towards evaluating the anticancer and antimicrobial potentials of compounds derived from or related to 1-cyclopentyl-5-oxo-N-[(4-phenyltetrahydro-2H-pyran-4-yl)methyl]-3-pyrrolidinecarboxamide. A study highlighted the synthesis of novel pyrazolopyrimidines derivatives showing promising anticancer and anti-5-lipoxygenase activities, indicating the potential therapeutic applications of such compounds (Rahmouni et al., 2016). Additionally, microwave-assisted synthesis of pyrazolopyridines has been explored for their antioxidant, antitumor, and antimicrobial activities, further underscoring the compound's relevance in drug discovery and development (El‐Borai, Rizk, Beltagy, & El-Deeb, 2013).

Mechanistic Insights and Chemical Transformations

The chemical behavior of related heterocyclic compounds has been studied extensively, revealing insights into their mechanistic transformations. For example, the synthesis of cyclopenta[b]pyrroles from triazines through pyrrolidine-mediated reactions demonstrates the intricate chemical processes that such compounds can undergo, potentially leading to the discovery of new therapeutic agents (Ye et al., 2010).